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Compound of Interest

Compound Name: 6-Bromoquinoline

Cat. No.: B019933 Get Quote

Essential Safety and Handling Guide for 6-
Bromoquinoline
This guide provides critical safety, handling, and disposal information for 6-Bromoquinoline
(CAS No. 5332-25-2), tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is essential for ensuring personal safety and regulatory

compliance in the laboratory.

Hazard Identification
6-Bromoquinoline is classified as a hazardous substance.[1] Key hazard statements include:

H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[2][3][4]

H318: Causes serious eye damage.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

The GHS pictogram associated with this chemical is GHS07, indicating it is an irritant.[5]
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Appropriate PPE must be worn at all times when handling 6-Bromoquinoline to minimize

exposure.

PPE Category Recommended Equipment
Specifications and Best
Practices

Eye/Face Protection

Chemical splash goggles or

safety glasses and a face

shield.

Must meet ANSI Z.87.1

standards or European

Standard EN166.[1][6] A face

shield is recommended when

there is a risk of splashing.[6]

Skin and Body Protection

Chemical-resistant lab coat

(Nomex® or similar flame-

resistant material

recommended).[6]

The lab coat should be fully

buttoned to cover as much

skin as possible.[6] Wear

suitable protective clothing to

prevent skin exposure.[1][5]

Hand Protection Disposable nitrile gloves.

Inspect gloves before each

use.[6] Dispose of

contaminated gloves properly

after use in accordance with

good laboratory practices.[6]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95).

Required for handling the solid

compound outside of a fume

hood or for any procedure that

may generate dust.[1][6] All

handling of solutions should

occur in a certified chemical

fume hood.[6]

Footwear
Closed-toe and closed-heel

shoes.

Shoes must cover the entire

foot.[6]
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A systematic approach is crucial for safely managing 6-Bromoquinoline from receipt to

disposal.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is fully operational.[6]

Verify that a safety shower and an emergency eyewash station are accessible and

unobstructed.[5][6]

Prepare all necessary laboratory equipment (glassware, solvents, etc.) and have them

readily accessible within the fume hood to minimize movement.[6]

2. Handling the Solid Compound:

Perform all weighing and transfers of solid 6-Bromoquinoline exclusively inside a chemical

fume hood to prevent the inhalation of fine particles.[6]

Use a spatula for transfers to minimize dust creation.[6]

Keep the container tightly sealed when not in use.[1][7]

3. Solution Preparation:

When preparing solutions, always add the solvent to the weighed solid, not the other way

around.[6]

If needed, gently swirl the mixture or use sonication to aid dissolution.[6]

Clearly label the prepared solution with the chemical name, concentration, solvent used, and

the date of preparation.[6]

4. Experimental Use:

Conduct all reactions and procedures involving 6-Bromoquinoline and its solutions within a

chemical fume hood.[6]

Keep all containers holding the chemical closed when not in use.[6]
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Emergency and First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][5] If breathing has

stopped or is difficult, provide artificial

respiration or oxygen.[3] Seek medical attention

if you feel unwell.[1][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing and wash it

before reuse.[1][7] If skin irritation persists, seek

medical advice.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to lift the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do so.[1][7]

Continue rinsing and get immediate medical

attention.[1][5]

Ingestion

Do NOT induce vomiting.[5] Clean the mouth

with water and then drink plenty of water.[1]

Never give anything by mouth to an

unconscious person.[8] Call a POISON

CENTER or doctor if you feel unwell.[7]

Storage and Disposal Plan
Storage:

Store in a dry, cool, and well-ventilated area.[1][5]

Keep the container tightly closed and stored under an inert gas.[5]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]

[7]
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The substance is noted to be light-sensitive.[5]

Disposal:

6-Bromoquinoline is a halogenated organic compound and must be disposed of as

hazardous waste.[9]

Collect all waste, including contaminated materials (e.g., gloves, weigh boats, paper towels),

in a designated and clearly labeled hazardous waste container for halogenated organic

compounds.[9][10]

Do not dispose of this chemical down the drain or in regular trash.[9][11]

Follow all local, state, and federal regulations for hazardous waste disposal.[9] Chemical

waste generators are responsible for ensuring complete and accurate classification and

disposal.[1]
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Safe Handling Workflow for 6-Bromoquinoline

2. Handling & Experiment

3. Post-Experiment

4. Waste Management

Don Appropriate PPE Verify Fume Hood & Safety Shower/Eyewash
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Prepare Solution in Fume Hood

Conduct Experiment in Fume Hood

Decontaminate Glassware & Surfaces

Remove PPE Correctly
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Store in Labeled, Sealed Container

Arrange for Professional Disposal
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 6-
Bromoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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